Cas no 1261439-86-4 (2,5-Difluoro-4-(difluoromethoxy)anisole)

• Product Name: 2,5-Difluoro-4-(difluoromethoxy)anisole
• CAS No: 1261439-86-4
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 4989165
• Update Time: 2025-05-20

2,5-Difluoro-4-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(difluoromethoxy)anisole

• Inchi： 1S/C8H6F4O2/c1-13-6-2-5(10)7(3-4(6)9)14-8(11)12/h2-3,8H,1H3
• InChI Key： LSIBCENOYKFNHN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OC(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3
• Topological Polar Surface Area: 18.5

Additional information on 2,5-Difluoro-4-(difluoromethoxy)anisole

Introduction to 2,5-Difluoro-4-(difluoromethoxy)anisole (CAS No. 1261439-86-4)

2,5-Difluoro-4-(difluoromethoxy)anisole, identified by the Chemical Abstracts Service Number (CAS No.) 1261439-86-4, is a fluorinated aromatic ether that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are widely recognized for their ability to modulate the electronic and steric properties of organic molecules, thereby influencing their reactivity and biological efficacy.

The structural framework of 2,5-Difluoro-4-(difluoromethoxy)anisole consists of a benzene ring substituted with fluorine atoms at the 2- and 5-positions, and a methoxy group at the 4-position, further modified by a second methoxy group that is difluorinated. This specific arrangement of substituents imparts distinct chemical and electronic characteristics to the molecule, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to explore novel pharmacological profiles.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity compared to their non-fluorinated counterparts. These properties make such compounds particularly attractive for drug development, where optimizing pharmacokinetic and pharmacodynamic parameters is crucial for achieving therapeutic efficacy. The presence of multiple fluorine atoms in 2,5-Difluoro-4-(difluoromethoxy)anisole not only enhances its lipophilicity but also introduces additional conformational flexibility, which can be exploited to fine-tune its interactions with biological macromolecules.

One of the most compelling aspects of 2,5-Difluoro-4-(difluoromethoxy)anisole is its potential as a building block for more complex molecular architectures. The compound's reactive sites—primarily the aromatic ring and the electron-rich methoxy groups—can be selectively modified through various chemical transformations such as halogenation, alkylation, or functionalization with heterocyclic moieties. These modifications have been explored in several research studies aimed at developing novel bioactive molecules with applications ranging from antiviral and anticancer agents to agrochemicals that target specific enzymatic pathways.

Recent advancements in computational chemistry have further enhanced the utility of 2,5-Difluoro-4-(difluoromethoxy)anisole by enabling high-throughput virtual screening and molecular docking studies. These computational approaches have allowed researchers to predict the binding modes of this compound with various biological targets, providing insights into its potential mechanisms of action. For instance, studies have suggested that the electron-withdrawing effect of the fluorine atoms may enhance interactions with positively charged residues in protein active sites, while the methoxy groups could facilitate hydrogen bonding interactions.

The synthesis of 2,5-Difluoro-4-(difluoromethoxy)anisole represents another area of active investigation. Given its structural complexity, multiple synthetic routes have been developed to access this compound efficiently and in high yield. Common strategies involve multi-step sequences that begin with commercially available precursors such as fluorene or chlorobenzene derivatives. Fluorination reactions are typically employed to introduce the fluorine atoms at the 2- and 5-positions, followed by methylation or etherification steps to install the methoxy groups. The optimization of these synthetic pathways is critical for ensuring scalability and cost-effectiveness in both academic research and industrial applications.

In terms of biological activity, preliminary studies on derivatives of 2,5-Difluoro-4-(difluoromethoxy)anisole have shown promising results in various assays. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation or viral replication. The precise nature of these activities often depends on subtle modifications to the core structure, highlighting the importance of structure-activity relationship (SAR) studies in guiding further development efforts. Additionally, the compound's stability under various storage conditions and its solubility profile in common organic solvents make it a practical candidate for further experimentation.

The role of fluorine atoms in modulating drug-like properties cannot be overstated. In addition to enhancing lipophilicity and metabolic stability, fluorine can also influence electronic distributions within a molecule, leading to improved binding affinity. For instance, C-F bonds are known for their rigidity and electronegativity, which can help lock certain conformations favorable for binding interactions. This characteristic has been exploited in designing 2,5-Difluoro-4-(difluoromethoxy)anisole derivatives that exhibit enhanced selectivity over off-target proteins or enzymes.

As research continues to uncover new applications for fluorinated compounds like 2,5-Difluoro-4-(difluoromethoxy)anisole, collaborations between synthetic chemists and biologists are becoming increasingly important. Such interdisciplinary efforts aim to bridge the gap between molecular design and biological function by leveraging computational tools alongside experimental validation. This synergy has already led to several breakthroughs where novel drug candidates have been identified through rational design based on structural insights derived from computational modeling.

The future prospects for 2,5-Difluoro-4-(difluoromethoxy)anisole are bright given its versatility as a synthetic intermediate and its potential biological relevance. Continued exploration into its derivatives will likely uncover additional therapeutic applications or improvements over existing drugs through optimization strategies such as prodrug formulations or combination therapies. Moreover， advancements in green chemistry principles may also influence how this compound is synthesized，with an emphasis on sustainable methodologies that minimize waste generation while maintaining high yields.

In conclusion,2，5-Difluroo - 4 -(difuromo - metoxi ) anisol (CAS No .1261439 - 86 - 4 ) represents an exciting opportunity for innovation across multiple scientific disciplines . Its unique structural features ， coupled with recent advances in synthetic chemistry ， computational biology ， an d medicinal chemistry ， position it as a key player i n next-generation pharmaceutical development . As researchers continue t o explore its potential ， we can expect t o see further refinements i n our understanding o f how fluorinated aromatic compounds contribute t o addressing complex diseases an d improving human health .